Cas no 2098106-71-7 (Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride)

• Product Name: Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride
• CAS No: 2098106-71-7
• MF: C₈H₁₇Cl₂N₃
• MW: 226.146679639816
• CID: 5040923
• Update Time: 2025-07-01

Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride
• 1,2,3,5,6,7-hexahydropyrrolizine-8-carboximidamide;dihydrochloride
• Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride

• Inchi： 1S/C8H15N3.2ClH/c9-7(10)8-3-1-5-11(8)6-2-4-8;;/h1-6H2,(H3,9,10);2*1H
• InChI Key： WJRJBYKMXYRTGZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCCC1(C(=N)N)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Topological Polar Surface Area: 53.1

Additional information on Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride

Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride (CAS No. 2098106-71-7): A Comprehensive Overview

Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2098106-71-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique tetrahydro-1H-pyrrolizine core and a carboximidamide functional group, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents.

The structural framework of Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride consists of a saturated heterocyclic system, which is known to exhibit diverse biological activities. The presence of the carboximidamide moiety further enhances its pharmacological profile, making it a promising candidate for further investigation. This compound belongs to a class of molecules that have been extensively studied for their ability to interact with biological targets, thereby modulating various cellular processes.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The< strong>Tetrahydro-1H-pyrrolizine scaffold, characterized by its rigid bicyclic structure, has shown promise in several preclinical studies as a platform for designing bioactive molecules. The< strong>7a(5H)-carboximidamide functional group adds an additional layer of complexity, allowing for fine-tuning of the molecule's pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against various enzymes implicated in inflammatory and degenerative diseases. For instance, studies have suggested that derivatives of this scaffold could interfere with the activity of matrix metalloproteinases (MMPs), which are known to play a crucial role in tissue degradation and inflammation.

The dihydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This form has been particularly useful in in vitro and in vivo studies, where optimal solubility is essential for accurate dosing and effective delivery to target tissues. The improved solubility profile also facilitates the formulation of dosage forms that can be administered orally or via other non-invasive routes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride with biological targets. These computational studies have provided valuable insights into the molecule's mechanism of action, helping to guide the design of more potent and selective analogs. By leveraging these computational tools, scientists can accelerate the drug discovery process and identify lead compounds with improved therapeutic profiles.

The synthesis of< strong>Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) have been instrumental in achieving high yields and purity levels. These advancements are crucial for ensuring that subsequent biological evaluations are conducted using high-quality material.

In conclusion, Tetrahydro-1H-pyrrolizine-7a(5H)-carboximidamide dihydrochloride (CAS No. 2098106-71-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.